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Compound of Interest

Compound Name: 4-Bromo-4'-fluorobiphenyl

Cat. No.: B050986 Get Quote

An In-depth Technical Guide on the Crystal Structure of 4-Bromo-4'-fluorobiphenyl

This guide provides a comprehensive overview of the crystal structure of 4-Bromo-4'-
fluorobiphenyl, intended for researchers, scientists, and professionals in drug development.

The document details the crystallographic data, experimental protocols for its synthesis and

structure determination, and a visualization of the experimental workflow.

Introduction
4-Bromo-4'-fluorobiphenyl is a halogenated aromatic compound. Its structural analysis

provides valuable insights into the effects of substituent groups on the conformation of biphenyl

systems, which are common scaffolds in medicinal chemistry and materials science. The

crystal structure of 4-Bromo-4'-fluorobiphenyl has been determined by single-crystal X-ray

diffraction, revealing its molecular geometry and intermolecular interactions in the solid state.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Bromo-4'-fluorobiphenyl is presented

in the table below.
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Property Value

Molecular Formula C₁₂H₈BrF

Molecular Weight 251.10 g/mol

Appearance White crystalline powder

Melting Point 92.5-97.5 °C

CAS Number 398-21-0

Synthesis and Crystallization
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-4'-
fluorobiphenyl is not extensively documented in the primary literature, a common and

effective method for the synthesis of unsymmetrical biphenyls is the Suzuki-Miyaura cross-

coupling reaction.[1]

Generalized Synthesis Protocol via Suzuki-Miyaura
Coupling
This protocol describes a general method for the synthesis of 4-Bromo-4'-fluorobiphenyl from

1-bromo-4-fluorobenzene and 4-bromophenylboronic acid.

Materials:

1-bromo-4-fluorobenzene

4-bromophenylboronic acid

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

Base (e.g., Potassium carbonate)

Solvent (e.g., Toluene and Water)

Procedure:
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In a round-bottom flask, dissolve 4-bromophenylboronic acid and a suitable base in a

mixture of toluene and water.

Add 1-bromo-4-fluorobenzene to the solution.

Purge the reaction mixture with an inert gas (e.g., argon or nitrogen).

Add the palladium catalyst to the mixture.

Heat the reaction mixture to reflux with vigorous stirring for several hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, cool the reaction mixture to room temperature and perform a liquid-liquid

extraction with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain 4-Bromo-4'-
fluorobiphenyl.

Crystallization for X-ray Diffraction
Single crystals of 4-Bromo-4'-fluorobiphenyl suitable for X-ray diffraction can be grown by

slow evaporation from an appropriate solvent.

Procedure:

Dissolve the purified 4-Bromo-4'-fluorobiphenyl in a suitable solvent (e.g., a mixture of

ethanol and water) to create a saturated or near-saturated solution.

Gently warm the solution to ensure complete dissolution.

Filter the hot solution to remove any insoluble impurities.

Allow the solution to cool slowly to room temperature.
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Cover the container with a perforated film or leave it slightly open to allow for slow

evaporation of the solvent.

Colorless, prismatic crystals should form over a period of several days.

Crystal Structure Determination
The crystal structure of 4-Bromo-4'-fluorobiphenyl was determined by single-crystal X-ray

diffraction.[2] The experimental workflow for this process is outlined below.
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Experimental Workflow for Crystal Structure Determination

Synthesis & Crystallization

X-ray Diffraction

Structure Solution & Refinement

Synthesis of 4-Bromo-4'-fluorobiphenyl

Purification by Column Chromatography

Single Crystal Growth

Crystal Selection & Mounting

Data Collection on Diffractometer

Data Processing & Reduction

Structure Solution (Direct Methods)

Structure Refinement (Full-matrix least-squares)

final_structure

Final Crystal Structure
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Caption: Experimental workflow for the determination of the crystal structure of 4-Bromo-4'-
fluorobiphenyl.

The structure was solved using direct methods with the MULTANII/82 program and refined by

full-matrix least-squares refinement of F's.[2]

Crystallographic Data
The crystallographic data for 4-Bromo-4'-fluorobiphenyl has been reported in two separate

studies. A summary of the key parameters is provided in the tables below for comparison.

Table 1: Crystal Data from Brown, Low, and Tollin (1986)[3]

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a 9.78(2) Å

b 13.33(2) Å

c 17.69(3) Å

β 116.3(5)°

Volume 2068.13(15) Å³

Z 8

Temperature 293 K

Radiation Mo Kα (λ = 0.71069 Å)

Table 2: Crystal Data from Gleason, Brostrom, Etter, and Johnson (1991)[2]
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a 9.709(2) Å

b 13.311(2) Å

c 17.487(5) Å

β 116.29(5)°

Volume 2026.2 Å³

Z 8

Temperature 298(1) K

Radiation Mo Kα (λ = 0.71073 Å)

R-factor 0.043 for 1776 observed reflections

Molecular and Crystal Structure
The crystal structure of 4-Bromo-4'-fluorobiphenyl is isostructural with 4,4'-dibromobiphenyl.

[2][3] The asymmetric unit contains two independent molecules. In these molecules, the two

phenyl rings are not coplanar. The inter-ring dihedral angles have been reported to be 40.3(1)°

and 38.2(3)°.[2]

The crystal packing is characterized by intermolecular halogen contacts. The shortest of these

interactions involve bromine and fluorine atoms, with distances of 3.06(1) Å and 3.20(1) Å.[2]

Conclusion
The crystal structure of 4-Bromo-4'-fluorobiphenyl has been well-characterized by single-

crystal X-ray diffraction. The non-planar conformation of the biphenyl system and the presence

of intermolecular halogen-halogen interactions are key features of its solid-state structure. This

detailed structural information is valuable for computational modeling and for understanding the

structure-property relationships in related halogenated biphenyl compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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